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Introduction
This document provides a detailed protocol for the experimental determination of the neutron

resonance integral of Neodymium-146 (¹⁴⁶Nd). The resonance integral is a crucial nuclear

data parameter that quantifies the probability of neutron absorption by a nucleus in the

epithermal neutron energy range. Accurate knowledge of this value is essential for various

applications, including reactor physics calculations, neutron activation analysis (NAA), and the

production of medical radioisotopes. The methodology described herein is based on the well-

established cadmium ratio technique, a robust and widely used method for measuring

resonance integrals.[1][2][3]

The underlying principle involves the irradiation of a ¹⁴⁶Nd sample with and without a cadmium

shield in a nuclear reactor. Cadmium has a large absorption cross-section for thermal neutrons

(neutrons with energies below ~0.5 eV) but is largely transparent to epithermal neutrons. By

comparing the induced radioactivity of the product nuclide, Neodymium-147 (¹⁴⁷Nd), in both

irradiations, the contribution of epithermal neutron capture can be isolated and the resonance

integral determined relative to a monitor with a well-known resonance integral, such as Gold-

197 (¹⁹⁷Au) or Manganese-55 (⁵⁵Mn).[1][4][5]

Data Presentation: Nuclear Data for ¹⁴⁶Nd and
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A compilation of essential nuclear data for the target isotope (¹⁴⁶Nd), the product isotope

(¹⁴⁷Nd), and common monitor isotopes (¹⁹⁷Au and ⁵⁵Mn) is presented below. This data is critical

for the calculations involved in the determination of the resonance integral.

Parameter
Neodymium-
146 (¹⁴⁶Nd)

Neodymium-
147 (¹⁴⁷Nd)

Gold-197
(¹⁹⁷Au)

Manganese-55
(⁵⁵Mn)

Isotopic

Abundance (%)
17.189 - 100 100

Thermal Neutron

Capture Cross-

Section (σ₀)

(barns)

1.42 ± 0.10[6] - 98.65 ± 0.09 13.3 ± 0.2

Resonance

Integral (I₀)

(barns)

1.99 ± 0.20[6] - 1550 ± 28 14.0 ± 1.5

Product Nuclide ¹⁴⁷Nd - ¹⁹⁸Au ⁵⁶Mn

Half-life of

Product
10.98 days - 2.6947 days 2.5785 hours

Gamma-ray

Energy (keV)
- 91.1 (28.4%)[7] 411.8 (95.62%) 846.8 (98.9%)

Gamma-ray

Intensity (%)
- 531.0 (12.7%)[7]

Note: The values for the resonance integral of ¹⁴⁶Nd are the subject of measurement in this

protocol; the value presented is for reference.

Experimental Protocols
The following sections detail the step-by-step methodology for measuring the resonance

integral of ¹⁴⁶Nd using the cadmium ratio method with a neutron monitor.

Sample and Monitor Preparation
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Sample Preparation:

Accurately weigh a known quantity of high-purity Neodymium oxide (Nd₂O₃). The isotopic

enrichment of ¹⁴⁶Nd should be known.

Encapsulate the Nd₂O₃ powder in a high-purity quartz ampoule or an aluminum foil

packet. The container material should have a low neutron absorption cross-section.

Prepare at least two identical samples: one for bare irradiation and one for cadmium-

covered irradiation.

Monitor Preparation:

Select a suitable neutron flux monitor, such as Gold-197 (in the form of Au-Al alloy wire) or

Manganese-55 (in the form of Mn-Cu alloy foil).[1][4] The monitor's resonance integral

should be well-characterized.

Accurately weigh the monitor foils or wires.

Prepare two sets of monitors for each ¹⁴⁶Nd sample to be irradiated.

Irradiation Procedure
Assembly for Irradiation:

For the bare irradiation, package one ¹⁴⁶Nd sample together with its corresponding

monitor foils.

For the cadmium-covered irradiation, place the second ¹⁴⁶Nd sample and its monitors

inside a cadmium box with a wall thickness of approximately 1 mm.[1] This thickness is

sufficient to absorb the vast majority of thermal neutrons.

Place both the bare and cadmium-covered assemblies in the same irradiation position

within the nuclear reactor to ensure they are exposed to the same neutron flux conditions.

Neutron Irradiation:
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Irradiate the samples in a well-thermalized neutron spectrum for a duration sufficient to

produce adequate activity in ¹⁴⁷Nd and the monitor isotopes. The irradiation time will

depend on the reactor's neutron flux and the sample mass.[8]

Record the exact start and end times of the irradiation.

Post-Irradiation Measurement
Cooling Period:

After irradiation, allow the samples to cool for a predetermined period. This allows for the

decay of short-lived interfering radionuclides. The cooling time for ¹⁴⁷Nd should be

sufficient to handle the samples safely while minimizing decay losses.

Gamma-Ray Spectrometry:

Use a calibrated high-purity germanium (HPGe) detector to measure the gamma-ray

spectra of the irradiated ¹⁴⁶Nd samples and the monitor foils.[7][9] The detector should be

coupled to a multi-channel analyzer.

Position each sample and monitor at a reproducible distance from the detector to ensure

consistent counting geometry.

Acquire spectra for a time long enough to obtain good counting statistics for the

characteristic gamma-ray peaks of ¹⁴⁷Nd (91.1 keV and 531.0 keV) and the monitor

nuclide (e.g., 411.8 keV for ¹⁹⁸Au or 846.8 keV for ⁵⁶Mn).[7]

Record the start time and duration of each measurement.

Data Analysis and Calculation
Determination of Activity:

From the acquired gamma-ray spectra, determine the net peak area of the characteristic

gamma-rays for ¹⁴⁷Nd and the monitor nuclide for both the bare and cadmium-covered

samples.
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Correct the peak areas for counting time, gamma-ray intensity, detector efficiency, and

decay during irradiation, cooling, and counting to calculate the specific activity (activity per

unit mass) at the end of irradiation.

Calculation of the Cadmium Ratio (R_Cd):

The cadmium ratio for both the ¹⁴⁶Nd sample and the monitor is calculated as the ratio of

the specific activity from the bare irradiation to that from the cadmium-covered irradiation:

R_Cd = (Specific Activity)_bare / (Specific Activity)_Cd-covered

Calculation of the Resonance Integral:

The resonance integral of the unknown sample (¹⁴⁶Nd) can be determined relative to the

monitor using the following formula, which is derived from the principles of neutron

activation analysis:[3]

I₀(Nd) = [ (R_Cd(monitor) - 1) / (R_Cd(Nd) - 1) ] * [ σ₀(Nd) / σ₀(monitor) ] * I₀(monitor)

Where:

I₀(Nd) is the resonance integral of ¹⁴⁶Nd.

I₀(monitor) is the known resonance integral of the monitor.

σ₀(Nd) is the thermal neutron capture cross-section of ¹⁴⁶Nd.

σ₀(monitor) is the thermal neutron capture cross-section of the monitor.

R_Cd(Nd) and R_Cd(monitor) are the cadmium ratios for ¹⁴⁶Nd and the monitor,

respectively.
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Caption: Workflow for measuring the resonance integral of ¹⁴⁶Nd.

Logical Relationship for Resonance Integral Calculation
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Caption: Logical flow for the calculation of the resonance integral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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